Cas no 6818-99-1 (3-Chloro-1,2,4-triazole)

• Product Name: 3-Chloro-1,2,4-triazole
• CAS No: 6818-99-1
• MF: C₂H₂ClN₃
• MW: 103.510378360748
• MDL: MFCD00128812
• CID: 47007
• PubChem ID: 253659931
• Update Time: 2025-04-18

3-Chloro-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1,2,4-triazole
• 3-Chloro-1H-1,2,4-triazole
• 1H-1,2,4-Triazole,5-chloro
• 3(5)-chloro-1,2,4-triazole
• 3-Chlor-1H-[1,2,4]triazol
• 3-chloro-1,2,4-triazol
• 3-CHLORO-1H-[1,2,4]TRIAZOLE
• 3-chloro-1H-1,2,4-triazole(SALTDATA: FREE)
• 3-Chloro-4H-1,2,4-triazole
• 3-Chloro-s-triazole
• 4-triazole,3-chloro-1h-2
• 5-Chloro-1H-1,2,4-triazole
• chloro-3(5) triazole-1,2,4
• s-Triazole,3-chloro
• 1H-1,2,4-Triazole, 3-chloro-
• s-Triazole, 3-chloro-
• 1H-1,2,4-Triazole, 5-chloro-
• QGOUKZPSCTVYLX-UHFFFAOYSA-N
• 3-chloro-1H-(1,2,4)triazole
• C2H2ClN3
• NSC153381
• zlchem 179
• 5-chloro-1,2,4-triazole
• 3-Chloro-1H-1,4-triazole
• O10979
• 3-chloro-1,2,4-triazole, AldrichCPR
• MFCD00128812
• NS00036475
• SY031837
• O11392
• A836044
• CS-W011303
• W-104687
• 64304-35-4
• 3-Chloro-[1,2,4]TRIAZOLE
• Z56788868
• AKOS005433542
• SCHEMBL9615533
• 6818-99-1
• EN300-91989
• DTXSID8064480
• C3013
• AKOS001013341
• SCHEMBL511947
• 15182-43-1
• EINECS 229-892-1
• NSC 153381
• FT-0636266
• MS-2906
• 1H-1,4-Triazole, 3-chloro-
• NSC-153381
• AC-25750
• s-Triazole, 3-chloro- (VAN)
• STK397091
• ALBB-018174
• DB-055116
• DB-193929

• MDL： MFCD00128812
• Inchi： 1S/C2H2ClN3/c3-2-4-1-5-6-2/h1H,(H,4,5,6)
• InChI Key： QGOUKZPSCTVYLX-UHFFFAOYSA-N
• SMILES： ClC1=NC=NN1

Computed Properties

• Exact Mass: 102.99400
• Monoisotopic Mass: 102.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6

Experimental Properties

• Density: 1.78
• Melting Point: 167.0 to 171.0 deg-C
• Boiling Point: 127.1°C at 760 mmHg
• Flash Point: 30.7°C
• Refractive Index: 1.706
• Solubility: Soluble in methanol.
• PSA: 41.57000
• LogP: 0.45810

3-Chloro-1,2,4-triazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C
• Risk Phrases：R20/21/22; R36/37/38